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Compound of Interest

Compound Name: 1,3-Diiodo-5-nitrobenzene

Cat. No.: B1340216

This guide provides essential safety and logistical information for the proper disposal of 1,3-
Diiodo-5-nitrobenzene. Tailored for researchers, scientists, and drug development
professionals, this document outlines procedural, step-by-step guidance to ensure the safe
handling and disposal of this hazardous chemical, reinforcing our commitment to laboratory
safety and responsible chemical management.

The Critical Importance of Proper Disposal:
Understanding the Risks

1,3-Diiodo-5-nitrobenzene (CsHs12NOz2) is a halogenated nitroaromatic compound that
presents significant health and environmental hazards.[1] Its proper disposal is not merely a
regulatory requirement but a critical step in protecting laboratory personnel and the
environment. The presence of both iodine and a nitro group on the aromatic ring contributes to
its toxicity and reactivity.

Key Hazards Associated with 1,3-Diiodo-5-nitrobenzene:
¢ Toxicity: This compound is harmful if swallowed, in contact with skin, or inhaled.[1]
e Irritation: It is known to cause skin and serious eye irritation.[1]

» Respiratory Issues: Inhalation may lead to respiratory irritation.[1]
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Given these hazards, it is imperative to handle this chemical with the utmost care and to ensure
that its disposal pathway is secure and compliant with all applicable regulations.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1,3-Diiodo-5-
nitrobenzene.

Property Value Source

Molecular Formula CeH3l2NO2 [1]

Molecular Weight 374.90 g/mol [1]

CAS Number 57830-60-1 [1]
H302, H312, H315, H319,

Hazard Statements [1]
H332, H335

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of 1,3-Diiodo-5-nitrobenzene.
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Caption: Disposal workflow for 1,3-Diiodo-5-nitrobenzene.
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Step-by-Step Disposal Protocol

The following protocol provides a detailed, step-by-step methodology for the safe disposal of
1,3-Diiodo-5-nitrobenzene.

Part 1: Personal Protective Equipment (PPE) and Safety Precautions

Before handling 1,3-Diiodo-5-nitrobenzene for disposal, ensure you are wearing the
appropriate PPE:

e Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.
o Eye Protection: Safety goggles or a face shield must be worn.
e Lab Coat: A flame-retardant lab coat should be worn to protect from splashes.

o Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-
approved respirator.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation
exposure.

Part 2: Waste Segregation and Collection

« ldentify Waste Stream: 1,3-Diiodo-5-nitrobenzene waste should be classified as a
hazardous chemical waste.

o Use a Designated Container:

o Select a container that is compatible with the chemical. A high-density polyethylene
(HDPE) or glass container with a secure screw cap is recommended.

o The container must be clean and free of any contaminants that could react with the waste.

e Segregate from Incompatible Waste: Do not mix 1,3-Diiodo-5-nitrobenzene waste with
other waste streams, especially strong bases or oxidizing agents, to prevent unwanted
chemical reactions.[2][3]
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» Transferring the Waste:
o If transferring solid waste, use a dedicated scoop or spatula.
o If the waste is in a solution, pour carefully to avoid splashing. A funnel can be beneficial.
o Do not fill the container to more than 80% of its capacity to allow for expansion.

Part 3: Labeling and Interim Storage

e Proper Labeling: Immediately after transferring the waste, label the container clearly. The
label must include:

o

The words "Hazardous Waste"

The full chemical name: "1,3-Diiodo-5-nitrobenzene"

[¢]

[¢]

The primary hazards (e.g., "Toxic," "Irritant”)

The date of accumulation

[e]

o

The name of the principal investigator or laboratory contact
e Secure Storage:

o Store the labeled waste container in a designated, secure hazardous waste accumulation
area.

o This area should be well-ventilated, away from sources of ignition, and have secondary
containment to capture any potential leaks.

o Maintain a log of the accumulated waste.
Part 4: Final Disposal

e Engage a Licensed Disposal Company: The disposal of 1,3-Diiodo-5-nitrobenzene must be
handled by a licensed and reputable hazardous waste disposal company. These companies
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are equipped to manage and treat hazardous chemicals in compliance with federal, state,
and local regulations.[4]

» Provide Necessary Documentation: Be prepared to provide the disposal company with a
Safety Data Sheet (SDS) for 1,3-Diiodo-5-nitrobenzene and an accurate description of the
waste.

» Anticipated Disposal Method - Incineration:

o The most probable method of disposal for this compound is high-temperature incineration.
[4] This process is designed to destroy the organic molecule.

o Incineration of iodinated organic compounds requires specialized off-gas treatment
systems to capture the resulting iodine and prevent its release into the atmosphere.[5][6]
Wet scrubbers are often employed for this purpose.[6][7]

e On-site Treatment (Not Recommended for Standard Laboratories): While chemical reduction
of the nitro group is a known reaction for halogenated nitroaromatics, attempting to
neutralize the hazardous properties of 1,3-Diiodo-5-nitrobenzene in a standard laboratory
setting is not recommended due to the potential for hazardous byproducts and incomplete
reactions.[8][9][10] Such procedures should only be carried out by trained professionals in a
dedicated facility.

Trustworthiness and Self-Validation

This protocol is designed as a self-validating system. Adherence to each step, from wearing the
correct PPE to engaging a licensed disposal vendor, ensures a chain of custody and a
documented process that is both safe and compliant. Regular internal audits of your
laboratory's waste management practices are recommended to ensure ongoing adherence to
these procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

